Cas no 220493-83-4 (2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid)

• Product Name: 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid
• CAS No: 220493-83-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD19660965
• CID: 4641959
• PubChem ID: 20271889
• Update Time: 2025-05-25

2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-N-ethyl-DL-alanine
• 2-{[(tert-butoxy)carbonyl](ethyl)amino}propanoic acid
• 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid

• MDL： MFCD19660965
• Inchi： 1S/C10H19NO4/c1-6-11(7(2)8(12)13)9(14)15-10(3,4)5/h7H,6H2,1-5H3,(H,12,13)/t7-/m0/s1
• InChI Key： GFJATYWLXLZSCZ-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](C)N(C(OC(C)(C)C)=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid

Recent Advances in the Application of 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid (CAS: 220493-83-4) in Chemical Biology and Pharmaceutical Research

The compound 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid (CAS: 220493-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in peptide synthesis and drug development. This research brief aims to summarize the latest findings and advancements related to this compound, highlighting its role in modern therapeutic strategies and chemical methodologies.

Recent studies have demonstrated the utility of 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the ethylamino side chain, make it an ideal candidate for the development of targeted drug delivery systems. For instance, researchers have successfully incorporated this compound into peptide backbones to enhance stability and bioavailability, addressing longstanding challenges in peptide drug formulation.

In addition to its applications in peptide synthesis, 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid has been explored as a building block for small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its use in the design of protease inhibitors, showcasing its potential in treating diseases such as cancer and viral infections. The study highlighted the compound's ability to modulate enzyme activity through selective binding, offering new avenues for drug discovery.

Another area of interest is the compound's role in bioconjugation strategies. Recent advancements in click chemistry and bioorthogonal reactions have leveraged 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid as a linker molecule, enabling the precise attachment of therapeutic agents to biomolecules. This approach has been particularly valuable in the development of antibody-drug conjugates (ADCs), where the compound's stability and reactivity under physiological conditions are critical.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For example, a 2024 study in Organic Process Research & Development proposed a streamlined synthesis protocol using green chemistry principles, achieving higher efficiency and environmental sustainability.

In conclusion, 2-{(tert-butoxy)carbonyl(ethyl)amino}propanoic Acid (CAS: 220493-83-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in peptide synthesis, drug design, and bioconjugation underscore its importance in advancing therapeutic innovations. Future research is expected to further explore its potential, particularly in the context of personalized medicine and next-generation therapeutics.